6-methoxy-1-methylquinoxaline-2,3(1H,4H)-dione

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 7-methoxy-4-methyl-1H-quinoxaline-2,3-dione
• InChI: InChI=1S/C10H10N2O3/c1-12-8-4-3-6(15-2)5-7(8)11-9(13)10(12)14/h3-5H,1-2H3,(H,11,13)
• InChI Key: YVNUWCYKMCHYJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)NC(=O)C1=O

Description

6-methoxy-1-methylquinoxaline-2,3(1H,4H)-dione is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methylamino-5-methoxyaniline dihydrochloride (0.256 mol) is neutralized with sodium hydroxide (22 g., 0.5 mol) in 80 ml. of water. The free amine is extracted into 300 ml. of xylene, the solution dried over magnesium sulfate, and filtered. This solution is then added over 50 min. to a solution of oxalyl chloride (39 g., 0.307 mol) in 300 ml. of xylene held at 75°-90° C. After addition is complete, the resulting solution is heated to a bath temperature of 155° and then allowed to cool to room temperature. The flask is cooled to 0° and the gray precipitate collected by vacuum filtration. The solid product is then dried under high vacuum at 160° for two hours.